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Compound of Interest

Compound Name:

2,2-

Dimethylcyclopropanecarboxylic

acid

Cat. No.: B3025571 Get Quote

An In-Depth Technical Guide to 2,2-Dimethylcyclopropanecarboxylic Acid

Introduction
2,2-Dimethylcyclopropanecarboxylic acid is a versatile synthetic building block

characterized by a strained, three-membered carbocyclic ring attached to a carboxylic acid

functional group. This unique structural arrangement imparts distinct physical and chemical

properties that are leveraged in various fields, most notably in the development of

pharmaceuticals and agrochemicals.[1] Its derivatives are crucial components of pyrethroid

insecticides and important pharmaceutical agents, such as Cilastatin, an inhibitor of

dehydropeptidase-I used in combination with the antibiotic imipenem.[2] This guide provides a

comprehensive overview of its core properties, reactivity, synthesis, and key experimental

protocols for its characterization.

Molecular Identity and Structure
The fundamental identity of a chemical compound is rooted in its structure and nomenclature.

IUPAC Name: 2,2-dimethylcyclopropane-1-carboxylic acid[3]

CAS Numbers:
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Racemic mixture: 75885-59-5[3][4][5]

(S)-(+)-enantiomer: 14590-53-5[1][6][7]

Molecular Formula: C₆H₁₀O₂[1][3][6][7]

Molecular Weight: 114.14 g/mol [1][3][6][7]

The molecule consists of a cyclopropane ring substituted with two methyl groups at the C2

position and a carboxylic acid group at the C1 position. The presence of a chiral center at C1

means the acid exists as a pair of enantiomers, (R)-(-) and (S)-(+), as well as the racemic

mixture.

Caption: 2D structure of 2,2-Dimethylcyclopropanecarboxylic acid.

Physical Properties
The physical properties of 2,2-Dimethylcyclopropanecarboxylic acid can vary depending on

whether it is the racemic mixture or a specific enantiomer. The (S)-(+)-enantiomer is frequently

described as a liquid, while the racemic mixture is a solid at room temperature.
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Property Value Source(s)

Appearance
Colorless to pale yellow liquid

or white crystalline powder
[1][4][8]

Melting Point
103-103.5 °C (for racemic

mixture)
[5][9]

Boiling Point
100 °C at 12 mmHg; 184.2 °C

at 760 mmHg
[1][10]

Density ~0.99 g/mL [1][11]

Solubility

Sparingly soluble in

chloroform, slightly soluble in

ethyl acetate and methanol.

Soluble in other organic

solvents like ethanol and

dimethylformamide.

[4][5][9][12]

pKa 4.99 ± 0.22 (Predicted) [5]

Refractive Index (n20D) ~1.44 [1]

Optical Rotation ([α]20D)

+122° to +136° (c=1 in

Methanol) for (S)-(+)-

enantiomer

[1]

Chemical Reactivity and Synthetic Utility
The chemical behavior of 2,2-Dimethylcyclopropanecarboxylic acid is dominated by two key

structural features: the carboxylic acid group and the strained cyclopropane ring.

Carboxylic Acid Reactivity: The carboxyl group undergoes typical reactions of carboxylic

acids. These include deprotonation to form a carboxylate salt, Fischer esterification with

alcohols under acidic catalysis, and conversion to amides via an acid chloride intermediate.

These reactions are fundamental to its role as a synthetic intermediate. For instance, its

conversion to (S)-(+)-2,2-dimethylcyclopropanecarboxamide is a key step in the synthesis of

Cilastatin.[2]
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Cyclopropane Ring Stability: The cyclopropane ring is notably stable under many reaction

conditions. The gem-dimethyl group at the C2 position provides steric hindrance that further

protects the ring from nucleophilic attack. While highly strained rings can undergo ring-

opening reactions, this typically requires harsh conditions (e.g., strong acids, high

temperatures, or specific catalysts) that are not encountered in its common synthetic

transformations. This stability is crucial, as it allows the cyclopropane moiety to be carried

through multi-step syntheses to be incorporated into the final target molecule.

Representative Reaction: Fischer Esterification
The esterification of 2,2-Dimethylcyclopropanecarboxylic acid with an alcohol (e.g., ethanol)

in the presence of an acid catalyst is a cornerstone reaction for creating derivatives used in

agrochemicals.

2,2-Dimethylcyclopropanecarboxylic Acid Ethyl 2,2-dimethylcyclopropanecarboxylate

 H⁺ (catalyst)
 

+ CH₃CH₂OH (Ethanol)

+ H₂O

Click to download full resolution via product page

Caption: Fischer esterification of the parent acid.

Synthesis Overview
A common laboratory and industrial synthesis of 2,2-Dimethylcyclopropanecarboxylic acid
involves a multi-step process that builds the core structure.
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2-Methylbutenoic Acid
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(e.g., with Ethanol, H⁺)

Ethyl 2-methylbutenoate

Cyclopropanation
(e.g., with Dibromomethane, Zn/CuCl)

Ethyl 2,2-dimethylcyclopropanecarboxylate

Hydrolysis
(e.g., with NaOH, then H₃O⁺)

2,2-Dimethylcyclopropanecarboxylic Acid

Click to download full resolution via product page

Caption: A common synthetic route to the target molecule.[2]

This pathway begins with an readily available starting material and proceeds through standard

organic transformations.[2] The key cyclopropanation step forms the strained three-membered

ring.[2] For producing specific enantiomers, a chiral resolution step, often involving

diastereomeric salt formation with a chiral amine, or an asymmetric synthesis approach is

employed.[2]
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Experimental Protocol: Melting Point Determination
Objective: To accurately determine the melting point range of solid (racemic) 2,2-
Dimethylcyclopropanecarboxylic acid as a criterion for purity. Pure crystalline compounds

exhibit a sharp melting point range (typically <1°C), whereas impurities lead to a depressed

and broader melting range.[13]

Materials:

Sample of 2,2-Dimethylcyclopropanecarboxylic acid

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Spatula

Watch glass

Methodology:

Sample Preparation:

Ensure the sample is completely dry. If necessary, dry under vacuum.

Place a small amount of the crystalline solid onto a clean, dry watch glass.

Use a spatula to crush the solid into a fine powder. This ensures uniform packing and heat

transfer.[14]

Loading the Capillary Tube:

Press the open end of a capillary tube into the powdered sample. A small amount of solid

will enter the tube.

Invert the tube and tap it gently on a hard surface to cause the solid to fall to the bottom.

[15]
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Alternatively, drop the tube, sealed-end down, through a long glass tube onto the

benchtop to compact the sample.[15]

Repeat until the sample is packed to a height of 2-3 mm. Insufficient packing can lead to

inaccurate readings.[15]

Measurement:

Place the packed capillary tube into the sample holder of the melting point apparatus.

Rapid Determination (Optional but Recommended): If the approximate melting point is

unknown, heat the sample rapidly (10-20 °C/minute) to find a rough melting range. Allow

the apparatus to cool before the precise measurement.[15]

Precise Determination: Set the apparatus to heat at a medium rate until the temperature is

about 20 °C below the expected melting point (103 °C).[15]

Reduce the heating rate to a slow 1-2 °C per minute. A slow rate is critical for an accurate

reading.

Observe the sample closely through the magnifying eyepiece.

Data Recording:

Record the temperature (T₁) at which the first droplet of liquid appears.[15]

Record the temperature (T₂) at which the entire sample has completely melted into a clear

liquid.

The melting point is reported as the range T₁ - T₂. For a pure sample, this should be

narrow (e.g., 103-103.5 °C).[9]

Post-Analysis:

Turn off the apparatus and allow it to cool.

Dispose of the used capillary tube in the designated glass waste container. Do not reuse a

capillary tube, as the crystal structure of the re-solidified sample may have changed.[15]
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Safety and Handling
According to its Material Safety Data Sheet (MSDS), 2,2-Dimethylcyclopropanecarboxylic
acid is classified as a hazardous substance.

Hazards: Causes skin irritation and may cause respiratory irritation.[12] It is corrosive and

can cause severe skin burns and eye damage.[12]

Precautions: Handle in a well-ventilated area or fume hood. Wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat.[12]

Storage: Store in a cool, well-ventilated place. It is often stored under refrigeration.[5][9]

Fire: It is a combustible liquid with a flash point of approximately 83 °C.[12] Use dry

chemical, carbon dioxide, or alcohol-resistant foam to extinguish fires.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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